Cas no 54-16-0 (2-(5-hydroxy-1H-indol-3-yl)acetic acid)

2-(5-Hydroxy-1H-indol-3-yl)acetic acid is a biologically relevant indole derivative characterized by a hydroxyl group at the 5-position and an acetic acid side chain at the 3-position of the indole core. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting serotonin-related pathways. Its structural features enable versatile functionalization, making it valuable for medicinal chemistry research. The presence of both hydroxyl and carboxyl groups enhances its solubility in polar solvents, facilitating handling in synthetic applications. High-purity grades are available to ensure reproducibility in experimental settings. Its stability under standard laboratory conditions further supports its utility in organic synthesis and biochemical studies.

2-(5-hydroxy-1H-indol-3-yl)acetic acid structure

54-16-0 structure

Product Name:2-(5-hydroxy-1H-indol-3-yl)acetic acid

CAS No:54-16-0

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD00005639

CID:368113

PubChem ID:87570770

Update Time:2025-11-02

2-(5-hydroxy-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-Hydroxy-1H-indol-3-yl)acetic acid
- 5-Hydroxyindole-3-Aceticacid
- 5-HIAA
- 1H-Indole-3-aceticacid, 5-hydroxy-
- HYDROXYINDOLYL-3-ACETIC ACID, 5-(RG)
- 5-Hydroxyindolacetic Acid
- 5-Oxyindoleacetic acid
- NSC 90432
- 5-Hydroxy-1H-indole-3-acetic acid
- Heptadecacyclo[54.16.0.02,19.04,17.05,10.011,16.020,37.022,35.023,28.029,34.038,55.040,53.041,46.047
- 5-Hydroxyindole-3-acetic acid
- Heptadecacyclo[54.16.0.02,19.04,17.05,14.08,13.020,37.022,35.023,32.026,31.038,55.040,53.041,50.044,
- 5-Hydroxyindol-3-ylacetate
- 5HIAA
- NS00014754
- 5-hydroxyindole acetate
- H 8876
- SMR000326665
- 5-hydroxy-indole-3-acetic acid
- 5-Oxyindoleacetate
- FT-0679205
- 5-Hydroxy-1H-indole-3-acetate
- 5-Hydroxyindole-3-acetic acid, >=98% (HPLC), crystalline
- bmse000364
- NCIOpen2_001406
- YHC763JY1P
- PD015273
- HMS3261P14
- 5-hydroxy-indol-3-yl-acetic acid
- H-6200
- 5-Hydroxyindol-3-ylacetic acid
- 5-Hydroxyindoleacetic acid
- NCGC00015522-03
- DS-15683
- CCRIS 4423
- (5-hydroxy-1H-indol-3-yl)-acetic acid
- Tox21_500636
- 5-hydroxyl indole-3-acetic acid
- (5-hydroxyindol-3-yl)acetic acid
- 1H-Indole-3-acetic acid, 5-hydroxy-
- BDBM50458878
- MLS000859593
- NCGC00094003-01
- NCGC00015522-08
- EN300-7407243
- INDOLEACETIC ACID, 5-HYDROXY-
- SR-01000075583
- CS-W008253
- CBMicro_013565
- 5-HydroxyindolessigsA currencyure
- CHEBI:27823
- HY-W008253
- CHEMBL395915
- NCGC00094003-02
- 5-hydroxy-indole acetate
- Lopac-H-8876
- Indole-3-acetic acid, 5-hydroxy-, 1H-
- Oprea1_139007
- (5-Hydroxy-1H-indol-3-yl)acetic acid
- 5-hydroxyindole-3-acetic-2,2-d2 acid
- J-006135
- 2-(5-hydroxyindol-3-yl)acetic acid
- 2-(5-hydroxy-1H-indol-3-yl)acetic acid;5-HIAA
- 1H-Indole-3-aceticacid,5-hydroxy-
- GTPL11900
- Hydroxyindoleacetate
- 5-Hydroxyindolylacetic acid
- HID
- NCGC00015522-04
- UNII-YHC763JY1P
- SCHEMBL138121
- 5-Hydroxyindol-3-acetic acid
- C05635
- 1H-Indoleacetic acid, hydroxy-
- 5-HO-IAA
- 74C13742-18FA-4D80-8B54-1B85D9463949
- AKOS003382389
- EU-0100636
- 5-Hydroxy-3-indoleacetic acid
- 1321-73-9
- BRN 0168797
- Lopac0_000636
- 5-hydroxy-Indole-3-acetate
- SR-01000075583-1
- MFCD00005639
- 5-22-05-00203 (Beilstein Handbook Reference)
- BB 0260171
- NSC-90432
- HMS2230M10
- Hydroxyindoleacetic acid
- (1-AMINO-1-METHYLPROPYL)PHOSPHONICACIDHYDRATE
- 5-Hydroxyindolyacetic Acid,(S)
- 5-Hydroxyindoleacetate
- HMS3372G16
- (5-Hydroxy-1H-indol-3-yl)aceticacid
- 5-Hydroxy-IAA
- (5-Hydroxy-1H-indol-3-yl)acetic acid #
- LP00636
- 5-Hydroxyheteroauxin
- 5-Hydroxyindole-3-acetate
- Indole-3-acetic acid, 5-hydroxy-
- 5-hydroxyindole acetic acid
- H0355
- FD13061
- NCGC00261321-01
- NSC90432
- NCGC00015522-02
- DTXSID50861582
- NCGC00015522-01
- Q238532
- SDCCGSBI-0013441.P003
- EINECS 200-195-4
- FT-0620472
- 54-16-0
- 5-hydroxyindolylaceticacid
- SY012014
- 5-Hydroxy-3-indolylacetate
- CCG-221940
- MLSMR
- NCGC00015522-07
- BBL012272
- STK501256
- DB-007055
- ALBB-006262
- 2-(5-hydroxy-1H-indol-3-yl)acetic acid
- MDL： MFCD00005639
- Inchi： 1S/C10H9NO3/c12-7-1-2-9-8(4-7)6(5-11-9)3-10(13)14/h1-2,4-5,11-12H,3H2,(H,13,14)
- InChI Key： DUUGKQCEGZLZNO-UHFFFAOYSA-N
- SMILES： OC1C=CC2=C(C=1)C(CC(=O)O)=CN2

Computed Properties

Exact Mass: 191.05800
Monoisotopic Mass: 191.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 72
Rotatable Bond Count: 0
Complexity: 1520
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
XLogP3: nothing
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Light yellow crystals. Sensitive to light and air.
Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 161-164 °C (dec.) (lit.)
Boiling Point: 497.1℃ at 760 mmHg
Flash Point: 254.4℃
Refractive Index: 1.5310 (estimate)
Solubility: Slightly soluble (11 g/l) (25 º C),
PSA: 73.32000
LogP: 1.50060
Sensitiveness: Light Sensitive
Solubility: Soluble in water, ethanol and ethyl acetate, slightly soluble in diethyl ether.

2-(5-hydroxy-1H-indol-3-yl)acetic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：8-10-23
RTECS：NL3650000
Storage Condition：4°C, stored under nitrogen
Safety Term：S24/25

2-(5-hydroxy-1H-indol-3-yl)acetic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-hydroxy-1H-indol-3-yl)acetic acid Pricemore >>

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2-(5-hydroxy-1H-indol-3-yl)acetic acid Production Method

Production Method 1

3471-31-6

54-16-0

Reaction Conditions

1.1R:AlCl3, S:Benzene

Reference

: Preparation of 5-hydroxy-3-indoleacetic acid

By Asero, B. et al, Farmaco, 1956, 11, 219-20

Production Method 2

54-12-6

54-16-0

Reaction Conditions

1.1
2.1
3.1

Reference

: Investigation of the interaction between serotonin-related compounds and phenylboronate moieties in monolithic silica disk-packed spin columns

By Tsunoda, Makoto and Zhuang, Huiqi, Biomedical Chromatography, 2019, 33(11), e4650

Production Method 3

87-51-4

54-16-0

Reaction Conditions

1.1

Reference

: Hydroxy derivatives of indol-3-acetic acid

By Baklashova, T. G. et al, U.S.S.R., From U.S.S.R., 994558, 07 Feb 1983, 994558, 07 Feb 1983

2-(5-hydroxy-1H-indol-3-yl)acetic acid Raw materials

2-(5-hydroxy-1H-indol-3-yl)acetic acid Preparation Products

2-(5-hydroxy-1H-indol-3-yl)acetic acid (54-16-0)

2-(5-hydroxy-1H-indol-3-yl)acetic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:54-16-0)5&＃039;-Hydroxyindole-3-acetic acid

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

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Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:54-16-0)2-(5-hydroxy-1H-indol-3-yl)acetic acid

Order Number:A830003

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:14

Price ($):294.0/1030.0

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54-16-0 (2-(5-hydroxy-1H-indol-3-yl)acetic acid) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:54-16-0)5&＃039;-Hydroxyindole-3-acetic acid

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:54-16-0)2-(5-hydroxy-1H-indol-3-yl)acetic acid

Purity:99%/99%

Quantity:5g/25g

Price ($):294.0/1030.0

Cas no 54-16-0 (2-(5-hydroxy-1H-indol-3-yl)acetic acid)

2-(5-hydroxy-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(5-hydroxy-1H-indol-3-yl)acetic acid Security Information

2-(5-hydroxy-1H-indol-3-yl)acetic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(5-hydroxy-1H-indol-3-yl)acetic acid Pricemore >>

2-(5-hydroxy-1H-indol-3-yl)acetic acid Production Method

Production Method 1

Production Method 2

Production Method 3

2-(5-hydroxy-1H-indol-3-yl)acetic acid Raw materials

2-(5-hydroxy-1H-indol-3-yl)acetic acid Preparation Products

2-(5-hydroxy-1H-indol-3-yl)acetic acid Suppliers

2-(5-hydroxy-1H-indol-3-yl)acetic acid Related Literature

54-16-0 (2-(5-hydroxy-1H-indol-3-yl)acetic acid) Related Products